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For Researchers, Scientists, and Drug Development Professionals

The extraction of gold has historically been dominated by cyanidation, a process lauded for its

efficiency. However, significant environmental and health concerns associated with cyanide

have catalyzed the search for safer alternatives. Among these, thiosulfate leaching has

emerged as a promising contender. This guide provides an objective comparison of the

environmental impact of thiosulfate leaching and traditional cyanidation, supported by

quantitative data and detailed experimental protocols.

Data Presentation: A Quantitative Comparison
To facilitate a clear comparison, the following tables summarize key environmental and

operational parameters of thiosulfate and cyanide leaching.
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Parameter Cyanidation
Thiosulfate
Leaching

Source(s)

Primary Lixiviant
Sodium Cyanide

(NaCN)

Ammonium

Thiosulfate

((NH₄)₂S₂O₃) or

Sodium Thiosulfate

(Na₂S₂O₃)

[1]

Typical Concentration 0.25 - 1 g/L 5 - 20 g/L [2]

Operating pH > 10.5 (alkaline) 8 - 10 (alkaline) [3]

Toxicity of Lixiviant Highly Toxic Relatively Non-toxic [3][4]

Primary Byproducts

Thiocyanate (SCN⁻),

Cyanate (CNO⁻),

Metal-cyanide

complexes

Tetrathionate

(S₄O₆²⁻), Trithionate

(S₃O₆²⁻), Sulfate

(SO₄²⁻), Sulfite

(SO₃²⁻), Polysulfides

[2][5]

Toxicity of Byproducts

Metal-cyanide

complexes can be

highly toxic and

persistent.

Generally considered

to have lower toxicity

than cyanide and its

byproducts.

[2]

Waste Management

Requires

detoxification of

cyanide in tailings,

often through

processes like the

INCO/SO₂ process or

natural degradation

which can be slow.

Strict regulations on

effluent discharge.

Tailings primarily

consist of low-toxicity

metal hydroxides,

oxides, and sulfur

compounds. Ammonia

can be removed by

stripping.

[2][6]
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Parameter
Cyanidation
(Sodium Cyanide)

Thiosulfate
Leaching
(Ammonium
Thiosulfate)

Source(s)

96-hr LC50 for

Rainbow Trout
0.05 - 0.09 mg/L

Data for ammonium

thiosulfate is limited.

For a related

compound,

ammonium sulfate,

the 96-hour LC50 for

Catla catla is 148

mg/L. A liquid fertilizer

containing ammonium

thiosulfate and aqua

ammonia showed a

96-hour LC50 of 8.2

mg/L for Pimephales

promelas (fathead

minnow).

[7][8][9]

96-hr LC50 for Nile

Tilapia
0.387 mg/L Not available [10]

General Aquatic

Toxicity

Concentrations of 50

to 200 µg/L are

acutely toxic to most

fish.

Considered less toxic

to aquatic life

compared to cyanide.

[3][7]

Effluent Discharge

Limits (WAD Cyanide)

Typically 0.1 - 0.5

mg/L, with some

jurisdictions having

even stricter limits.

Not typically regulated

for thiosulfate, but for

ammonia.

[11][12]

Experimental Protocols
To ensure reproducible and comparable results when evaluating the efficacy and environmental

footprint of different leaching processes, standardized experimental protocols are crucial.
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Below are detailed methodologies for key experiments.

Ore Characterization
Objective: To understand the mineralogical and chemical composition of the ore, which

significantly impacts leaching performance.

Methodology:

Sample Preparation: A representative ore sample is crushed and ground to a

predetermined particle size (e.g., 80% passing 75 µm).[13]

Chemical Analysis: The concentrations of gold, silver, copper, iron, sulfur, and other

relevant elements are determined using techniques such as Atomic Absorption

Spectrometry (AAS) or Inductively Coupled Plasma (ICP) analysis.[14]

Mineralogical Analysis: Techniques like X-Ray Diffraction (XRD) and Scanning Electron

Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS) are used to identify

the major mineral phases and the deportment of gold.

Comparative Leaching Tests
Objective: To compare the gold extraction efficiency of thiosulfate and cyanide leaching

under optimized conditions.

Methodology:

Setup: Leaching tests are typically conducted in stirred-tank reactors or bottle rolls.[15]

Cyanidation Protocol:

A slurry is prepared by mixing the ground ore with water to a specific pulp density (e.g.,

40% solids).

The pH is adjusted to and maintained above 10.5 using lime (CaO) or sodium hydroxide

(NaOH).[16]

Sodium cyanide is added to the desired concentration (e.g., 0.5 g/L).[16]
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The slurry is agitated for a set duration (e.g., 24-48 hours), with periodic sampling of the

solution to monitor gold dissolution.[15]

Thiosulfate Leaching Protocol:

A slurry is prepared similarly to the cyanidation test.

The pH is adjusted to the optimal range of 8-10.[3]

Ammonium thiosulfate, a copper catalyst (e.g., copper sulfate), and ammonia are added

to their predetermined optimal concentrations.[17]

The slurry is agitated for a specified time, with regular sampling to track gold extraction.

[17]

Analysis: The gold concentration in the collected solution samples is analyzed by AAS or

ICP to determine the leaching kinetics and final extraction percentage.

Toxicity Assessment of Leach Residues (Tailings)
Objective: To evaluate the potential environmental impact of the solid waste generated from

each leaching process.

Methodology:

Tailings Preparation: After the leaching tests, the solid residues (tailings) are separated

from the pregnant solution by filtration and washed.

Toxicity Characteristic Leaching Procedure (TCLP): This standardized test is used to

determine the mobility of contaminants present in the tailings. The tailings are leached with

an extraction fluid, and the resulting leachate is analyzed for metals and other target

analytes.

Acute Toxicity Bioassays: The toxicity of the tailings can be assessed by exposing aquatic

organisms (e.g., fish, daphnia) to different concentrations of the tailings slurry or leachate

and determining the LC50 value.[18]
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The following diagrams illustrate the fundamental chemical pathways and a generalized

experimental workflow for comparing the two leaching processes.

Cyanidation Pathway

Thiosulfate Pathway

Gold (Au)

Gold-Cyanide Complex
[Au(CN)₂]⁻

+ 4CN⁻ + O₂ + 2H₂O
Cyanide (CN⁻)

Oxygen (O₂)

Gold (Au)

Gold-Thiosulfate Complex
[Au(S₂O₃)₂]³⁻

+ 5S₂O₃²⁻ + [Cu(NH₃)₄]²⁺
Thiosulfate (S₂O₃²⁻)

Copper-Ammonia Catalyst
[Cu(NH₃)₄]²⁺

Click to download full resolution via product page

Caption: Chemical pathways for gold dissolution in cyanidation and thiosulfate leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

